Cas no 2098122-35-9 (3-Azido-1-pentylazetidine)

• Product Name: 3-Azido-1-pentylazetidine
• CAS No: 2098122-35-9
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 4775470
• Update Time: 2025-10-28

3-Azido-1-pentylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-pentylazetidine
• 3-Azido-1-pentylazetidine

• Inchi： 1S/C8H16N4/c1-2-3-4-5-12-6-8(7-12)10-11-9/h8H,2-7H2,1H3
• InChI Key： TWYMFEIINXOCNS-UHFFFAOYSA-N
• SMILES： N1(CCCCC)CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 168.137496527 g/mol
• Monoisotopic Mass: 168.137496527 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.6
• Molecular Weight: 168.24

Additional information on 3-Azido-1-pentylazetidine

3-Azido-1-pentylazetidine (CAS No. 2098122-35-9): A Versatile Building Block in Modern Organic Chemistry

In the rapidly evolving field of organic synthesis, 3-Azido-1-pentylazetidine (CAS No. 2098122-35-9) has emerged as a compound of significant interest to researchers and pharmaceutical developers. This unique azetidine derivative combines the strained four-membered ring structure with an azido functional group, making it a valuable precursor for click chemistry applications and drug discovery programs.

The molecular structure of 3-Azido-1-pentylazetidine features a nitrogen-rich core that enables diverse chemical transformations. Recent studies in bioorthogonal chemistry have highlighted its potential as a click chemistry reagent, particularly in the development of novel bioconjugates and drug delivery systems. The pentyl side chain enhances the compound's lipophilicity, which improves its compatibility with various organic solvents and biological membranes.

Current research trends in medicinal chemistry have brought attention to azetidine-containing compounds like 3-Azido-1-pentylazetidine due to their unique pharmacokinetic properties. The strained ring system often leads to improved metabolic stability compared to larger heterocycles, while the azido group provides a convenient handle for further modifications. These characteristics make it particularly valuable in the design of targeted therapeutics and molecular probes.

From a synthetic perspective, 3-Azido-1-pentylazetidine serves as an excellent intermediate for the preparation of more complex nitrogen heterocycles. The azido group readily participates in 1,3-dipolar cycloadditions with alkynes (the classic Huisgen reaction), enabling efficient construction of triazole-containing compounds. This reaction has become fundamental in combinatorial chemistry and high-throughput screening applications.

The compound's stability profile makes it suitable for various organic transformations. Unlike many azido compounds, 3-Azido-1-pentylazetidine demonstrates remarkable thermal stability, allowing for storage at room temperature and use in reactions requiring elevated temperatures. This practical advantage has contributed to its growing popularity in chemical synthesis laboratories worldwide.

In the context of drug discovery, researchers are particularly interested in the potential of azetidine scaffolds to modulate biological targets. The constrained geometry of the four-membered ring often leads to unique binding interactions with enzymes and receptors. When combined with the versatile reactivity of the azido group, 3-Azido-1-pentylazetidine becomes a powerful tool for developing structure-activity relationships in medicinal chemistry programs.

The synthesis of 3-Azido-1-pentylazetidine typically involves the azidation of corresponding azetidine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the current industry focus on sustainable chemistry. Recent advances in flow chemistry techniques have further improved the safety and efficiency of producing such azido-functionalized compounds.

Analytical characterization of 3-Azido-1-pentylazetidine employs standard techniques including NMR spectroscopy, mass spectrometry, and infrared spectroscopy. The azido group produces a distinctive IR absorption around 2100 cm^-1, providing a convenient diagnostic feature for quality control. These analytical methods ensure the compound meets the purity standards required for pharmaceutical research applications.

Beyond pharmaceutical applications, 3-Azido-1-pentylazetidine finds use in materials science as a building block for functional polymers. The azido group enables efficient crosslinking reactions, while the azetidine ring can impart desirable mechanical properties to the resulting materials. This dual functionality makes it valuable for developing advanced polymeric materials with tailored characteristics.

Safety considerations for handling 3-Azido-1-pentylazetidine follow standard laboratory protocols for organic azides. While the compound exhibits good stability under normal conditions, appropriate precautions should be taken during synthesis, storage, and handling. The growing body of literature on azide safety provides comprehensive guidelines for working with such compounds in research settings.

The commercial availability of 3-Azido-1-pentylazetidine has increased in recent years, reflecting its rising importance in chemical research. Several specialty chemical suppliers now offer this compound with varying levels of purity, catering to different research needs. The pricing and availability often correlate with the current demand in drug discovery and chemical biology sectors.

Future research directions for 3-Azido-1-pentylazetidine may explore its potential in bioconjugation techniques and proteolysis-targeting chimera (PROTAC) development. The compound's unique structural features position it well for emerging applications in chemical biology and therapeutic discovery. As synthetic methodologies continue to advance, we can anticipate new applications for this versatile azetidine derivative in cutting-edge research.

In conclusion, 3-Azido-1-pentylazetidine (CAS No. 2098122-35-9) represents an important tool in modern organic synthesis with broad applications across pharmaceutical research, materials science, and chemical biology. Its combination of structural features and chemical reactivity ensures its continued relevance in scientific research, particularly in areas utilizing click chemistry approaches. As the demand for sophisticated chemical building blocks grows, compounds like 3-Azido-1-pentylazetidine will undoubtedly play an increasingly important role in scientific innovation.